molecular formula C15H13N3 B8505178 2-Hydrazino-4-phenylquinoline

2-Hydrazino-4-phenylquinoline

Cat. No.: B8505178
M. Wt: 235.28 g/mol
InChI Key: DEGSBVFPKYXUDB-UHFFFAOYSA-N
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Description

2-Hydrazino-4-phenylquinoline is a useful research compound. Its molecular formula is C15H13N3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H13N3

Molecular Weight

235.28 g/mol

IUPAC Name

(4-phenylquinolin-2-yl)hydrazine

InChI

InChI=1S/C15H13N3/c16-18-15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)17-15/h1-10H,16H2,(H,17,18)

InChI Key

DEGSBVFPKYXUDB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NC3=CC=CC=C32)NN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In carrying out the process of the present invention, a 2-chloro-4-phenylquinoline I is heated with hydrazine hydrate. In the preferred embodiment of this invention, the reaction is carried out at the reflux temperature of the mixture; however, temperatures between 25° and 118° C. with a reaction time of 1 to 18 hours are operative. A solvent, such as lower alkanol, e.g., methanol, ethanol, 1- and 2-propanol can be used but is not necessary. In the preferred embodiment of the invention, one hour reflux under nitrogen is sufficient. At the termination of the reaction, the mixture is concentrated, poured into water and the insoluble product collected on a filter. Purification is carried out by conventional means such as extraction, chromatography or more commonly recrystallization to obtain the corresponding 2-hydrazino-4-phenylquinoline II.
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Synthesis routes and methods II

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Refluxing a 2-chloro-4-phenylquinoline (1) with hydrazine hydrate to give a 2-hydrazino-4-phenylquinoline (II);
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